Cas no 2138134-14-0 (N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine)

• Product Name: N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine
• CAS No: 2138134-14-0
• MF: C₁₃H₁₂F₂N₂
• MW: 234.244589805603
• CID: 5302078
• Update Time: 2025-05-20

N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• benzyl[(3,5-difluoropyridin-4-yl)methyl]amine
• N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine
• 4-Pyridinemethanamine, 3,5-difluoro-N-(phenylmethyl)-

• Inchi： 1S/C13H12F2N2/c14-12-8-17-9-13(15)11(12)7-16-6-10-4-2-1-3-5-10/h1-5,8-9,16H,6-7H2
• InChI Key： YQSJOCDJXVXVRP-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CNCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9

Additional information on N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine

Introduction to CAS No. 2138134-14-0: N-[(3,5-Difluoropyridin-4-Yl)Methyl]-1-Phenylmethanamine

The compound with CAS No. 2138134-14-0, known as N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and materials science. In this article, we will delve into the properties, synthesis, and applications of this compound while incorporating the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine features a methanamine backbone with a phenyl group attached to the nitrogen atom. The pyridine ring is substituted with two fluorine atoms at the 3 and 5 positions, which introduces electron-withdrawing effects and enhances the molecule's stability. This structure contributes to its unique reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such fluorinated heterocycles in medicinal chemistry due to their ability to modulate pharmacokinetic properties.

Synthesis and Characterization

The synthesis of N-[(3,5-difluoropyridin-4-yl)methyl]-1-phenylmethanamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The key steps include nucleophilic substitution or coupling reactions to introduce the phenylmethanamine group onto the pyridine ring. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed for precise characterization of the compound.

Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing production costs and improving yields. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process. These developments underscore the growing interest in this class of compounds for industrial applications.

Applications in Medicinal Chemistry

N-[(3,5-difluoropyridin-4-yl)methyl]-1-phencylmethanamine has shown promise in various therapeutic areas due to its bioactive properties. It has been investigated as a potential lead compound for anti-inflammatory agents, where its ability to inhibit specific enzymes has been demonstrated in vitro studies.

Moreover, recent research has explored its role as a modulator of ion channels, which could pave the way for novel treatments in neurodegenerative diseases. The fluorinated pyridine moiety is believed to play a critical role in these activities by enhancing receptor binding affinity.

Environmental and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Studies on biodegradation pathways suggest that N-[...]methyl]-1-phencylmethanamine undergoes slow degradation under aerobic conditions. Efforts are ongoing to develop eco-friendly methods for its production and disposal.

In terms of safety profiles, preliminary toxicological assessments indicate low acute toxicity when administered at therapeutic doses. However, long-term effects require further investigation before it can be considered for clinical trials.

Future Directions

The future of N-[...]methyl]-1-phencylmethanamine lies in exploring its potential as a drug candidate for chronic inflammatory conditions and neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

Additionally, there is growing interest in leveraging computational chemistry tools to predict its interactions with biological systems more accurately. Machine learning algorithms are being employed to optimize dosing regimens based on patient-specific factors.